Cas no 523-73-9 (Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-)

• Product Name: Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• CAS No: 523-73-9
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 372883
• PubChem ID: 119037
• Update Time: 2025-04-19

Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• Flavoglaucin
• 2-heptyl-3,6-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
• 2-Heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)benzaldehyde
• BS-1106
• CCRIS 6491
• 2-Heptyl-3,6-dihydroxy-5-(3-methyl-2-butenyl)benzaldehyde
• Benzaldehyde, 2-heptyl-3,6-dihydroxy-5-(3-methyl-2-butenyl)-
• 523-73-9
• Benzaldehyde, 2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• CHEBI:68188
• 7TTH54XZQ5
• DTXSID60200327
• CHEMBL1813664
• 6-Heptyl-3-(3-methyl-2-butenyl)gentisaldehyde
• Q27136682
• NCGC00381406-01!2-heptyl-3,6-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
• AKOS040761739

• Inchi： 1S/C19H28O3/c1-4-5-6-7-8-9-16-17(13-20)19(22)15(12-18(16)21)11-10-14(2)3/h10,12-13,21-22H,4-9,11H2,1-3H3
• InChI Key： RGRXZGKXEJHPQQ-UHFFFAOYSA-N
• SMILES： OC1=CC(C/C=C(\C)/C)=C(C(C=O)=C1CCCCCCC)O

Computed Properties

• Exact Mass: 304.20400
• Monoisotopic Mass: 304.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 6.7

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105.5-109.0 ºC
• Boiling Point: 433.7±45.0 °C at 760 mmHg
• Flash Point: 230.2±25.2 °C
• Refractive Index: 1.555
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
• PSA: 57.53000
• LogP: 4.93190
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether